N-(tert-butyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide

• IUPAC Name: N-tert-butyl-4-methyl-3-(piperidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-13-8-9-14(23(21,22)18-17(2,3)4)12-15(13)16(20)19-10-6-5-7-11-19/h8-9,12,18H,5-7,10-11H2,1-4H3
• InChI Key: AQJLEWRMUZIKQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC(C)(C)C)C(=O)N2CCCCC2
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

“N-(tert-butyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide” is a complex organic compound. It contains a benzenesulfonamide moiety, which is a common feature in many pharmaceutical drugs due to its bioactive properties. The compound also contains a piperidine ring, which is a common structural element in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would include a benzene ring substituted with a sulfonamide group and a tert-butyl group. Attached to the sulfonamide nitrogen would be a piperidine ring. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzenesulfonamides and piperidines are known to participate in a variety of chemical reactions. For example, they can act as bases, nucleophiles, or ligands in metal-catalyzed reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, benzenesulfonamides are solid at room temperature and have relatively high melting points. They are typically soluble in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs containing a benzenesulfonamide moiety are diuretics or carbonic anhydrase inhibitors. Piperidine derivatives are found in a variety of drugs with different mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in initial tests, it could be further optimized and studied in more detail.